Cas no 88259-82-9 (6-(butylamino)pyridazin-3-ol)

• Product Name: 6-(butylamino)pyridazin-3-ol
• CAS No: 88259-82-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 639502
• PubChem ID: 13274966
• Update Time: 2025-04-19

6-(butylamino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(butylamino)-
• 3-(butylamino)-1H-pyridazin-6-one
• AKOS022637451
• F1967-2103
• 88259-82-9
• DTXSID40533943
• 6-(Butylamino)pyridazin-3(2H)-one
• 6-(butylamino)pyridazin-3-ol

• Inchi： 1S/C8H13N3O/c1-2-3-6-9-7-4-5-8(12)11-10-7/h4-5H,2-3,6H2,1H3,(H,9,10)(H,11,12)
• InChI Key： DUQPUKHWGKSPME-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1)NCCCC

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.5Ų